2-(3-benzoyl-6-ethyl-4-oxoquinolin-1(4H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide
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Description
2-(3-benzoyl-6-ethyl-4-oxoquinolin-1(4H)-yl)-N-(2,3-dihydrobenzo[b][1,4]dioxin-6-yl)acetamide is a useful research compound. Its molecular formula is C28H24N2O5 and its molecular weight is 468.509. The purity is usually 95%.
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Scientific Research Applications
Antitumor Applications
A novel series of 3-benzyl-substituted-4(3H)-quinazolinones, which share structural similarities with the compound , demonstrated significant in vitro antitumor activity. These compounds were synthesized and evaluated, showing broad-spectrum antitumor activity and were notably more potent compared to the positive control 5-FU. Molecular docking studies supported their potential mechanism of action through inhibition of key cancer cell growth pathways, such as EGFR-TK and B-RAF kinase inhibition, suggesting a promising avenue for the development of new cancer therapies (Al-Suwaidan et al., 2016).
Antibacterial Applications
N-(Benzo[d]thiazol-2-yl)-2-(2-(6-chloroquinolin-4-yl)hydrazinyl)acetamide derivatives were synthesized and demonstrated broad-spectrum antibacterial activity against both Gram-positive and Gram-negative bacteria. These compounds, characterized by various spectroscopic techniques, underscore the versatility of quinoline derivatives (similar to the compound ) in the development of new antibacterial agents, highlighting their potential utility in combating resistant microbial strains (Bhoi et al., 2015).
Enzyme Inhibition for Therapeutic Applications
The synthesis of new sulfonamides containing benzodioxane and acetamide moieties, which are structurally related to the compound , showcased substantial inhibitory activity against α-glucosidase and acetylcholinesterase. This indicates their potential use in treating diseases like diabetes and Alzheimer's by modulating enzyme activity. The in vitro and in silico enzyme inhibition data provided a foundation for further exploration of these compounds as therapeutic agents (Abbasi et al., 2019).
Properties
IUPAC Name |
2-(3-benzoyl-6-ethyl-4-oxoquinolin-1-yl)-N-(2,3-dihydro-1,4-benzodioxin-6-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C28H24N2O5/c1-2-18-8-10-23-21(14-18)28(33)22(27(32)19-6-4-3-5-7-19)16-30(23)17-26(31)29-20-9-11-24-25(15-20)35-13-12-34-24/h3-11,14-16H,2,12-13,17H2,1H3,(H,29,31) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RAHRQOGNQLWKPM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=CC=C3)CC(=O)NC4=CC5=C(C=C4)OCCO5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C28H24N2O5 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
468.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.